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molecular formula C10H10Cl2N2O2 B1369630 4-[(5,6-Dichloropyridin-3-yl)carbonyl]morpholine CAS No. 919784-85-3

4-[(5,6-Dichloropyridin-3-yl)carbonyl]morpholine

Cat. No. B1369630
CAS RN: 919784-85-3
M. Wt: 261.1 g/mol
InChI Key: CWLKAWOIVKGBIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07977328B2

Procedure details

Oxalyl chloride (3.2 mL; 36.0 mmol) was added to a solution of 5,6 dichloronicotinic acid (5.76 g; 30.0 mmol) and 4M hydrogen chloride in dioxane (7.5 mL; 30 mmol) in DCM (50 mL). The mixture was stirred at RT for 18 hours, the DCM evaporated in vacuo, the residue azeotroped with toluene (2×15 mL) and added to a solution of morpholine (3.1 mL; 36.0 mmol) and triethylamine (10.0 mL; 72 mmol) in DCM (150 mL). The mixture was stirred at RT for 18 hours, the DCM evaporated in vacuo, and the residue partitioned between water (75 mL) and ethyl acetate (100 mL). The organic layer was washed with brine, dried (MgSO4) and evaporated to a residue which was chromatographed on silica, eluting with 50% ethyl acetate in isohexane, to give the desired compound (7.1 g).
Name
Oxalyl chloride
Quantity
3.2 mL
Type
reactant
Reaction Step One
Name
5,6 dichloronicotinic acid
Quantity
5.76 g
Type
reactant
Reaction Step One
Name
hydrogen chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dioxane
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
DCM
Quantity
50 mL
Type
solvent
Reaction Step One
Name
morpholine
Quantity
3.1 mL
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
DCM
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
desired compound

Identifiers

REACTION_CXSMILES
C(Cl)(=O)C(Cl)=O.[Cl:7][C:8]1[C:9]([Cl:17])=[N:10][CH:11]=[C:12]([CH:16]=1)[C:13]([OH:15])=O.Cl.O1CCOCC1.[NH:25]1[CH2:30][CH2:29][O:28][CH2:27][CH2:26]1.C(N(CC)CC)C>C(Cl)Cl>[Cl:7][C:8]1[CH:16]=[C:12]([C:13]([N:25]2[CH2:30][CH2:29][O:28][CH2:27][CH2:26]2)=[O:15])[CH:11]=[N:10][C:9]=1[Cl:17]

Inputs

Step One
Name
Oxalyl chloride
Quantity
3.2 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
5,6 dichloronicotinic acid
Quantity
5.76 g
Type
reactant
Smiles
ClC=1C(=NC=C(C(=O)O)C1)Cl
Name
hydrogen chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
dioxane
Quantity
7.5 mL
Type
reactant
Smiles
O1CCOCC1
Name
DCM
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
morpholine
Quantity
3.1 mL
Type
reactant
Smiles
N1CCOCC1
Name
triethylamine
Quantity
10 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
DCM
Quantity
150 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at RT for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the DCM evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue azeotroped with toluene (2×15 mL)
STIRRING
Type
STIRRING
Details
The mixture was stirred at RT for 18 hours
Duration
18 h
CUSTOM
Type
CUSTOM
Details
the DCM evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue partitioned between water (75 mL) and ethyl acetate (100 mL)
WASH
Type
WASH
Details
The organic layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated to a residue which
CUSTOM
Type
CUSTOM
Details
was chromatographed on silica
WASH
Type
WASH
Details
eluting with 50% ethyl acetate in isohexane

Outcomes

Product
Details
Reaction Time
 18 h
Name
desired compound
Type
product
Smiles
ClC=1C=C(C=NC1Cl)C(=O)N1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 7.1 g
YIELD: CALCULATEDPERCENTYIELD 90.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.